Cas no 802915-53-3 ((R)-Fusarochromanone)

(R)-Fusarochromanone is a chiral secondary metabolite belonging to the fusarochromanone class, primarily isolated from Fusarium species. This compound exhibits notable biological activity, including antifungal and phytotoxic properties, making it relevant in agricultural and biochemical research. Its (R)-enantiomeric form is of particular interest due to its stereospecific interactions in biological systems, which may influence its efficacy and mechanism of action. (R)-Fusarochromanone serves as a valuable reference standard for analytical studies, such as HPLC or LC-MS, ensuring accurate quantification and identification in complex matrices. Its well-defined structure and purity make it suitable for investigating structure-activity relationships in mycotoxin research.

(R)-Fusarochromanone structure

Product Name:(R)-Fusarochromanone

CAS No:802915-53-3

MF:C₁₅H₂₀N₂O₄

MW:292.330304145813

CID:5724632

PubChem ID:363059

Update Time:2025-10-29

(R)-Fusarochromanone Chemical and Physical Properties

Names and Identifiers

- (R)-Fusarochromanone
- Inchi： 1S/C15H20N2O4/c1-15(2)6-11(20)13-12(21-15)4-3-9(14(13)17)10(19)5-8(16)7-18/h3-4,8,18H,5-7,16-17H2,1-2H3/t8-/m1/s1
- InChI Key： COSICWYFCAPPJB-MRVPVSSYSA-N
- SMILES： O1C2C=CC(C(C[C@H](CO)N)=O)=C(C=2C(CC1(C)C)=O)N

(R)-Fusarochromanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	F865595-0.5mg	(R)-Fusarochromanone	802915-53-3	0.5mg	$ 285.00	2022-06-04
TRC	F865595-2.5mg	(R)-Fusarochromanone	802915-53-3	2.5mg	$1504.00	2023-05-18
TRC	F865595-5mg	(R)-Fusarochromanone	802915-53-3	5mg	$2733.00	2023-05-18
TRC	F865595-.5mg	(R)-Fusarochromanone	802915-53-3	5mg	$345.00	2023-05-18
TRC	F865595-25mg	(R)-Fusarochromanone	802915-53-3	25mg	$ 15000.00	2023-09-07

(R)-Fusarochromanone Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Related Categories

Additional information on (R)-Fusarochromanone

(R)-Fusarochromanone: A Comprehensive Overview

(R)-Fusarochromanone, identified by the CAS number 802915-53-3, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields, including pharmacology, nutraceuticals, and cosmeceuticals. This compound, derived from fungal sources, belongs to the class of chromanones, which are known for their structural complexity and bioactive properties.

The isolation and characterization of (R)-Fusarochromanone have been extensively studied, with researchers focusing on its stereochemistry, biosynthesis, and pharmacokinetics. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise determination of its molecular structure. The compound exhibits a unique configuration at the chiral center, which is crucial for its biological activity.

One of the most promising aspects of (R)-Fusarochromanone is its anti-inflammatory properties. Studies conducted in both in vitro and in vivo models have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress. These findings suggest potential applications in treating chronic inflammatory diseases such as arthritis, inflammatory bowel disease, and neuroinflammation.

In addition to its anti-inflammatory effects, (R)-Fusarochromanone has shown potent antioxidant activity, making it a valuable candidate for use in skincare products and dietary supplements. Its ability to scavenge free radicals and protect cellular components from oxidative damage aligns with the growing demand for natural antioxidants in the health and wellness industry.

Recent research has also explored the neuroprotective effects of (R)-Fusarochromanone. Preclinical studies indicate that it may enhance cognitive function and protect against neurodegenerative diseases such as Alzheimer's disease by modulating key pathways involved in synaptic plasticity and neurogenesis.

The biosynthesis of (R)-Fusarochromanone has been another area of intense research interest. Scientists have identified the fungal strains responsible for its production and are working on optimizing fermentation conditions to scale up production. This could pave the way for large-scale commercialization of this compound.

Despite its numerous advantages, further studies are needed to fully understand the mechanisms underlying the biological activities of (R)-Fusarochromanone. Collaborative efforts between academia and industry are essential to translate these findings into practical applications that benefit human health.